Cas no 827599-21-3 (endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol)

• Product name: endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol
• CAS No: 827599-21-3
• MF: C₁₁H₁₉NO₃
• Molecular Weight: 213.273463487625
• MDL: MFCD18782859
• CID: 2101959
• PubChem ID: 49757489

endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol Properties

Names and Identifiers

• (1R,5S,6s)-tert-butyl6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• endo-3-Boc-3-azabicyclo[3.1.0]hexane-6-methanol
• EXO-3-BOC-3-AZABICYCLO[3.1.0]HEXANE-6-METHANOL
• tert-butyl (1R,5S,6R)-6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• (1R,5S,6R)-TERT-BUTYL 6-(HYDROXYMETHYL)-3-AZABICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
• tert-Butyl (1S,5R)-6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• AK144309
• JVIDPFGQYMFQDZ-JVHMLUBASA-N
• DTXSID30677764
• SCHEMBL5326157
• rel-(1R,5S,6r)-tert-Butyl 6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• MFCD14525755
• 3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(hydroxymethyl)-,1,1-dimethylethyl ester, (1a,5a,6b)-
• rel-(1R,5S,6r)-tert-Butyl6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• SB10462
• CS-0049598
• AKOS025311344
• 827599-21-3
• P12439
• MFCD18782859
• tert-butyl (1R,5S,6S)-6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• SCHEMBL5796688
• EN300-268801
• 3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester, (1I+/-,5I+/-,6I(2))-
• tert-Butyl (1R,5S)-6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• HE-0233
• AKOS015949376
• DTXSID801112826
• SCHEMBL5326154
• AS-51338
• CS-0037149
• J-524346
• 419572-18-2
• endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol

• MDL： MFCD18782859
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-4-7-8(5-12)9(7)6-13/h7-9,13H,4-6H2,1-3H3/t7-,8+,9?
• InChIKey： JVIDPFGQYMFQDZ-JVHMLUBASA-N
• SMILES： OCC1[C@@H]2CN(C(=O)OC(C)(C)C)C[C@@H]21

Computed Properties

• 精确分子量: 213.136
• 同位素质量: 213.136
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 3
• 重原子数量: 15
• 可旋转化学键数量: 3
• 复杂度: 260
• 共价键单元数量: 1
• 确定原子立构中心数量: 2
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 49.8
• XLogP3: 0.7

Experimental Properties

• PSA: 49.77000
• LogP: 1.02950